Cas no 56813-62-8 (3-Bromobicyclo[3.3.1]non-2-en-4-one)

3-Bromobicyclo[3.3.1]non-2-en-4-one structure
56813-62-8 structure
Product Name:3-Bromobicyclo[3.3.1]non-2-en-4-one
CAS No:56813-62-8
MF:C9H11BrO
MW:215.087042093277
CID:2832459
PubChem ID:71441231
Update Time:2025-04-21

3-Bromobicyclo[3.3.1]non-2-en-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromobicyclo[3.3.1]non-3-en-2-one
    • DTXSID70850175
    • 56813-62-8
    • 3-Bromobicyclo[3.3.1]non-2-en-4-one
    • Inchi: 1S/C9H11BrO/c10-8-5-6-2-1-3-7(4-6)9(8)11/h5-7H,1-4H2
    • InChI Key: IPKAOEWNLHLMDI-UHFFFAOYSA-N
    • SMILES: BrC1=CC2CCCC(C1=O)C2

Computed Properties

  • Exact Mass: 213.99933Da
  • Monoisotopic Mass: 213.99933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų
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